Cas no 851520-85-9 (4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid)
![4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid structure](https://www.kuujia.com/scimg/cas/851520-85-9x500.png)
4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLIC ACID, 4-CHLORO-1-ETHYL-3-METHYL-
- 4-CHLORO-1-ETHYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-CARBOXYLIC ACID
- 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylic acid
- PB11809
- BJB52085
- P13265
- CS-0050953
- 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo-[3,4-b]pyridine-5-carboxylicacid
- AKOS025403873
- 4-chloro-1-ethyl-3-methylpyrazolo[3,4-b]pyridine-5-carboxylic acid
- 851520-85-9
- AS-51680
- MFCD22566116
- SCHEMBL11544175
- 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid
-
- MDL: MFCD22566116
- Inchi: 1S/C10H10ClN3O2/c1-3-14-9-7(5(2)13-14)8(11)6(4-12-9)10(15)16/h4H,3H2,1-2H3,(H,15,16)
- InChI Key: NUAVNZSWEJMUDK-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O[H])=C([H])N=C2C=1C(C([H])([H])[H])=NN2C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 239.0461543g/mol
- Monoisotopic Mass: 239.0461543g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68
- XLogP3: 1.7
4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011698-25G |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 25g |
¥ 10,243.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011698-250G |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 250g |
¥ 53,262.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011698-5G |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 5g |
¥ 2,877.00 | 2023-04-13 | |
Chemenu | CM103844-10g |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 95+% | 10g |
$1707 | 2021-08-06 | |
Chemenu | CM103844-1g |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 95+% | 1g |
$319 | 2021-08-06 | |
eNovation Chemicals LLC | D573147-25G |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 25g |
$1925 | 2024-07-21 | |
eNovation Chemicals LLC | D573147-500mg |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 500mg |
$140 | 2024-07-21 | |
eNovation Chemicals LLC | D573147-50g |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 50g |
$3080 | 2025-02-20 | |
eNovation Chemicals LLC | D573147-100g |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 100g |
$5010 | 2025-02-20 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011698-5g |
4-chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid |
851520-85-9 | 97% | 5g |
¥3139.0 | 2024-04-16 |
4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid Related Literature
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Kuan-Ying Hsieh,El-Eulmi Bendeif,Axel Gansmuller,Sebastien Pillet,Theo Woike,Dominik Schaniel RSC Adv., 2013,3, 26132-26141
Additional information on 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid
Recent Advances in the Study of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid (CAS: 851520-85-9)
4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid (CAS: 851520-85-9) is a pyrazolopyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.
One of the most notable advancements in the research of this compound is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to serve as a scaffold for further structural modifications, enabling the development of highly selective inhibitors with improved pharmacokinetic properties.
In addition to its applications in oncology, recent research has also investigated the compound's potential in addressing inflammatory diseases. A preprint article from BioRxiv (2024) reported that novel analogs of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid showed promising anti-inflammatory effects in vitro and in vivo models. The study suggested that these analogs could modulate key signaling pathways involved in inflammation, offering a new avenue for the development of anti-inflammatory therapeutics.
From a synthetic chemistry perspective, advancements have been made in optimizing the production and purification processes of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and reduces by-products, making the compound more accessible for large-scale applications. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.
Looking ahead, the versatility of 4-Chloro-1-ethyl-3-methyl-1H-pyrazolo[3,4-B]pyridine-5-carboxylic acid as a building block in medicinal chemistry is expected to drive further research. Ongoing studies are exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. The compound's unique chemical properties and demonstrated bioactivity make it a promising candidate for future drug development efforts.
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